Cas no 918331-50-7 (1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-[(3-nitrophenyl)methyl]-)

• Product Name: 1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-[(3-nitrophenyl)methyl]-
• CAS No: 918331-50-7
• MF: C₁₅H₁₁BrN₂O₃
• MW: 347.163442850113
• CID: 777673
• PubChem ID: 71427516
• Update Time: 2025-04-19

1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-[(3-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-[(3-nitrophenyl)methyl]-
• 5-bromo-2-[(3-nitrophenyl)methyl]-3H-isoindol-1-one
• 5-Bromo-2-[(3-nitrophenyl)methyl]-2,3-dihydro-1H-isoindol-1-one
• DTXSID30846256
• 918331-50-7

• Inchi： 1S/C15H11BrN2O3/c16-12-4-5-14-11(7-12)9-17(15(14)19)8-10-2-1-3-13(6-10)18(20)21/h1-7H,8-9H2
• InChI Key： OPHIFJIEDAUQJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N(CC3C=CC=C(C=3)[N+](=O)[O-])CC=2C=1)=O

Computed Properties

• Exact Mass: 345.99530g/mol
• Monoisotopic Mass: 345.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.1Ų